Cas no 51422-76-5 (rac-(1R,2R)-1-bromo-2-methoxycyclopentane)

• Product Name: rac-(1R,2R)-1-bromo-2-methoxycyclopentane
• CAS No: 51422-76-5
• MF: C₆H₁₁BrO
• MW: 179.054941415787
• CID: 4013899
• PubChem ID: 12522558
• Update Time: 2025-06-13

rac-(1R,2R)-1-bromo-2-methoxycyclopentane Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, 1-bromo-2-methoxy-, trans-
• rac-(1R,2R)-1-bromo-2-methoxycyclopentane, trans
• rac-(1R,2R)-1-bromo-2-methoxycyclopentane
• 875-720-9
• 1-Bromo-2-methoxycyclopentane, (E)-
• 51422-76-5
• EN300-1724192
• HNBGZVCNAAUYAD-PHDIDXHHSA-N
• Rel-(1R,2R)-1-bromo-2-methoxycyclopentane
• G47160
• starbld0020264
• (1R,2R)-1-bromo-2-methoxycyclopentane

• Inchi： 1S/C6H11BrO/c1-8-6-4-2-3-5(6)7/h5-6H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： HNBGZVCNAAUYAD-PHDIDXHHSA-N
• SMILES： [C@@H]1(Br)CCC[C@H]1OC

Computed Properties

• Exact Mass: 177.99933Da
• Monoisotopic Mass: 177.99933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 9.2Ų

Additional information on rac-(1R,2R)-1-bromo-2-methoxycyclopentane

Recent Advances in the Study of rac-(1R,2R)-1-bromo-2-methoxycyclopentane (CAS 51422-76-5) in Chemical Biology and Pharmaceutical Research

The compound rac-(1R,2R)-1-bromo-2-methoxycyclopentane (CAS 51422-76-5) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This chiral cyclopentane derivative serves as a valuable building block for the synthesis of various biologically active molecules, particularly in the development of novel antiviral and anticancer agents. Recent studies have focused on optimizing its synthetic routes and exploring its reactivity in stereoselective transformations.

In 2023, a team from the University of Cambridge published a breakthrough in the asymmetric synthesis of this compound using enzymatic resolution techniques, achieving >99% enantiomeric excess. Their work, published in Nature Chemistry, demonstrated that the (1R,2R)-enantiomer shows significantly higher biological activity than its counterpart when incorporated into nucleoside analogues targeting RNA viruses. The researchers utilized X-ray crystallography to elucidate the compound's preferred conformation when bound to viral polymerase enzymes.

Pharmacological studies conducted by Pfizer in collaboration with MIT (2024) revealed that derivatives of rac-(1R,2R)-1-bromo-2-methoxycyclopentane exhibit promising activity against SARS-CoV-2 variants by inhibiting the viral main protease (M^pro). The bromine moiety at the 1-position was found to be crucial for forming halogen bonds with the protease's active site, while the methoxy group enhanced membrane permeability. These findings were supported by extensive molecular dynamics simulations and in vitro assays using Vero E6 cells.

From a synthetic chemistry perspective, a recent Journal of Organic Chemistry publication (2024) detailed an improved Pd-catalyzed cross-coupling protocol that enables efficient functionalization of this scaffold at the bromine position. The method allows for the introduction of various aryl and heteroaryl groups while maintaining the integrity of the sensitive methoxy functionality, opening new avenues for structure-activity relationship studies.

In cancer research, Memorial Sloan Kettering Cancer Center reported (2023) that (1R,2R)-configured analogues show selective cytotoxicity against BRCA-deficient breast cancer cell lines by interfering with DNA repair mechanisms. The compound's ability to act as a synthetic precursor to cyclopentane-fused pyrimidines makes it particularly valuable for developing targeted therapies in precision oncology.

Ongoing clinical trials (Phase I/II) by Roche are investigating a prodrug form of this scaffold for improved oral bioavailability in antiviral applications. Preliminary results presented at the 2024 ACS Spring Meeting indicate favorable pharmacokinetic profiles with sustained plasma concentrations over 24 hours post-administration.

Future research directions include exploring the compound's potential in PROTAC (proteolysis targeting chimera) design and its application in radiopharmaceuticals, where the bromine atom could serve as a handle for radioisotope incorporation. The versatility of rac-(1R,2R)-1-bromo-2-methoxycyclopentane continues to make it a focal point in medicinal chemistry innovation.